Cas no 102418-74-6 ((+)-Biotin 4-Amidobenzoic Acid, Sodium Salt)

• Product Name: (+)-Biotin 4-Amidobenzoic Acid, Sodium Salt
• CAS No: 102418-74-6
• Molecular Formula: C₁₇H₂₀N₃O₄S-^.Na+
• Molecular Weight: 385.4132
• MDL: MFCD30534131
• CID: 125065
• PubChem ID: 24891859

(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt Properties

Names and Identifiers

• (+)-Biotin 4-Amidobenzoic Acid, Sodium Salt
• BIOTIN 4-AMIDOBENZOIC ACID SODIUM SALT
• Benzoic acid,4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]am...
• sodium,4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]benzoate
• N-(+)-Biotinyl-4-aminobenzoic acid sodium salt
• N-Biotinyl-p-aminobenzoic acid sodium salt
• Sodium N-(+)-biotinyl-4-aminobenzoate
• J-000685
• Sodium 4-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)benzoate
• 102418-74-6
• (+)-Biotin 4-amidobenzoic acid sodium salt
• PD043868
• CS-0063293
• sodium 4-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}benzoate
• DTXSID50635548
• Biotin 4-amidobenzoic acid sodium salt, >=95%
• AS-75071
• Benzoic acid, 4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-, sodium salt (1:1)
• D95838
• sodium;4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]benzoate
• AKOS030240982
• SODIUM 4-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}BENZOATE
• Sodium 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)benzoate

• MDL： MFCD30534131
• InChIKey： AMXZKFYBAOWERX-HZPCBCDKSA-M
• Inchi： InChI=1S/C17H21N3O4S.Na/c21-14(18-11-7-5-10(6-8-11)16(22)23)4-2-1-3-13-15-12(9-25-13)19-17(24)20-15;/h5-8,12-13,15H,1-4,9H2,(H,18,21)(H,22,23)(H2,19,20,24);/q;+1/p-1/t12-,13-,15-;/m0./s1
• SMILES： [Na+].O=C(C1C=CC(NC(CCCC[C@@H]2SC[C@@H]3NC(N[C@H]23)=O)=O)=CC=1)[O-]

Computed Properties

• Exact Mass: 385.10700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 385.10722158g/mol
• Heavy Atom Count: 26
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• LogP: 1.44500
• PSA: 135.66000
• Melting Point: >300°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives